N-(4-chlorobenzyl)-2-(2-pyrimidinylthio)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H12ClN3OS/c14-11-4-2-10(3-5-11)8-17-12(18)9-19-13-15-6-1-7-16-13/h1-7H,8-9H2,(H,17,18)
• InChI Key: KWGCMMMDHPBSDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C13H12ClN3OS
• Molecular Weight: 293.77 g/mol

Description

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of pyrimidinylthio acetamide derivatives often features a folded conformation around the acetamide bridge, facilitating specific intramolecular interactions. Crystallographic studies on similar compounds reveal that the pyrimidine ring tends to incline towards the benzene ring, stabilized by intramolecular hydrogen bonding (S. Subasri et al., 2016).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, including electrophilic substitutions and reactions with phosgene, to yield novel pyrido[1,2-a]pyrimidin-4-ones, showcasing the reactive nature of the pyrimidinylthio acetamide moiety and its utility in synthesizing heterocyclic compounds (H. L. Yale & E. Spitzmiller, 1977).

Physical Properties Analysis

The physical properties of N-(4-chlorobenzyl)-2-(2-pyrimidinylthio)acetamide derivatives, including solubility and crystallinity, are influenced by the specific functional groups present on the molecule. For instance, the introduction of a piperazine unit significantly enhances the aqueous solubility and oral absorption of related compounds, underlining the impact of structural modifications on the physical properties (K. Shibuya et al., 2018).